Acuminatin
Overview
Description
Acuminatin is a naturally occurring compound found in a variety of plants, including the common garden sage (Salvia officinalis). It is a polyphenol, which is a type of antioxidant. This compound has been studied for its potential health benefits, including its potential to reduce inflammation, improve cognitive function, and protect against certain types of cancer.
Scientific Research Applications
Androgenic Potential of Massularia Acuminata
Massularia acuminata has been studied for its androgenic potential, particularly in male rats. Research indicates that its aqueous extract may stimulate male sexual maturation and enhance normal testicular function due to significant increases in testosterone, luteinizing, and follicle-stimulating hormone concentrations (Yakubu, Akanji, Oladiji, & Adesokan, 2008).
Pharmacological Properties of Musa Acuminata
Musa acuminata, the wild species of banana, has been recognized for its various pharmacological activities including antioxidant, antidiabetic, immunomodulatory, hypolipidemic, anticancer, and antimicrobial properties. It's used in traditional medicine for treating numerous diseases such as fever, cough, bronchitis, and dysentery (Mathew & Negi, 2017).
Anti-Inflammatory Effects of Musa Acuminata
A study on Musa acuminata stem extract indicated its potential for reducing the expression of tumor necrosis factor-α and nuclear factor kappa β, suggesting its use in managing inflammatory responses (Apriasari, Pramitha, Puspitasari, & Ernawati, 2020).
Identification of Acuminatin in Epimedium Acuminatum
Research on Epimedium acuminatum has led to the isolation of a new flavonol glycoside named this compound, providing insights into its potential applications in pharmacology (Hu, Zhou, & Liu, 1992).
Anti-Inflammatory Properties of Atropa Acuminata
Atropa acuminata has been evaluated for its anti-inflammatory properties, potentially through the inhibition of pro-inflammatory mediators like nitric oxide and cytokines. This suggests its therapeutic potential for various inflammatory disorders (Nisar, Malik, & Zargar, 2013).
Camptotheca Acuminata in Cancer Treatment
Camptotheca acuminata, known for producing camptothecin, an alkaloid used in cancer treatments, has been the subject of genomic research to understand and potentially enhance its biosynthesis for therapeutic applications (Sun et al., 2011).
Antioxidant and Neuroprotective Effects of Cola Acuminata
Cola acuminata has demonstrated significant in vitro anticholinesterase and antioxidant properties, suggesting its potential use in the management of neurodegenerative diseases such as Alzheimer's (Oboh, Akinyemi, Omojokun, & Oyeleye, 2014).
Cardio Protective and Hypotensive Activities of Anogeissus Acuminata
Anogeissus acuminata has been studied for its cardio-protective and hypotensive activities, suggesting its use in cardiovascular disease management. The research highlights its potential mechanisms of action, including vasorelaxant and blood pressure-lowering effects (Saqib et al., 2020).
properties
IUPAC Name |
(2R,3R)-2-(3,4-dimethoxyphenyl)-7-methoxy-3-methyl-5-[(E)-prop-1-enyl]-2,3-dihydro-1-benzofuran |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24O4/c1-6-7-14-10-16-13(2)20(25-21(16)19(11-14)24-5)15-8-9-17(22-3)18(12-15)23-4/h6-13,20H,1-5H3/b7-6+/t13-,20-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITFKWUHXYCXXFF-XSOBDOKWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC1=CC2=C(C(=C1)OC)OC(C2C)C3=CC(=C(C=C3)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/C1=CC2=C(C(=C1)OC)O[C@H]([C@@H]2C)C3=CC(=C(C=C3)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201317357 |
Source
|
| Record name | (+)-Acuminatin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201317357 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
41744-39-2 |
Source
|
| Record name | (+)-Acuminatin | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=41744-39-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acuminatin | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041744392 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (+)-Acuminatin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201317357 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ACUMINATIN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JA2WFP75V2 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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